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Compound of Interest

Compound Name: Gold(I) iodide

Cat. No.: B081469 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides an in-depth technical overview of the physical and chemical

properties of aurous iodide (AuI). It is intended to serve as a comprehensive resource,

consolidating key data on its structural, thermal, and reactive characteristics. Detailed

experimental protocols for synthesis and characterization are provided, and quantitative data

are summarized in tabular format for clarity and comparative analysis. Visual diagrams

generated using the DOT language are included to illustrate synthesis pathways and

experimental workflows, adhering to specified formatting for maximum clarity.

Physical Properties
Aurous iodide is a yellow crystalline solid known for its unique structural and physical

characteristics.[1][2][3] The key physical properties are summarized below, compiled from

various sources.

General and Crystallographic Properties
The compound crystallizes in a tetragonal structure and is notable for its compressibility.[2][4]

High-pressure studies indicate it is an extremely compressible material with a bulk modulus

comparable to that of molecular solids.[4]
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Property Value Reference(s)

Molecular Formula AuI [1][2]

Molar Mass 323.871 g/mol [2][3][5]

Appearance
Yellowish to greenish-yellow

crystalline powder
[1][2][3]

Density 8.25 g/cm³ (8250 kg/m ³) [1][2][3]

Crystal Structure Tetragonal [2][4]

Space Group P4₂/ncm (No. 138) [2][4]

Lattice Constants (a, c)
a = 4.359 Å (0.4359 nm)c =

13.711 Å (1.3711 nm)
[2]

Magnetic Susceptibility (χ) -91.0·10⁻⁶ cm³/mol [2]

Bulk Modulus (K₀) 18.1(8) GPa [4]

Thermal and Solubility Properties
Aurous iodide is thermally sensitive and decomposes upon heating.[3] Its interaction with

solvents is limited, as it tends to decompose in the presence of water or humidity.[2]

Property Value Reference(s)

Melting Point
Decomposes, reported at 100

°C and 120 °C
[1][3]

Boiling Point Not applicable [1]

Solubility in Water
Insoluble; gradually

decomposes upon contact
[1][2]

Chemical Properties
The chemistry of aurous iodide is characterized by the +1 oxidation state of gold and its

reactivity towards light, moisture, and Lewis bases.
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Stability: Aurous iodide is unstable and gradually decomposes upon exposure to water,

humidity, or light.[2] In the presence of UV light and heat, it decomposes into elemental gold

(Au) and iodine (I₂).[6]

Oxidation State: The gold atom in aurous iodide exists in the +1 oxidation state.[3]

Reactivity with Lewis Bases: It readily reacts with Lewis bases to form a variety of

coordination complexes.[2]

Thermal Decomposition: When heated, AuI decomposes.[3] This property is critical for its

handling and storage, which should be in a cool, dry, and dark environment.[6]

High-Pressure Behavior: Under high pressure, aurous iodide undergoes a phase transition

beginning at 1.5 GPa.[4] Between 3.8 GPa and 10.7 GPa, low- and high-pressure phases

coexist. Beyond 10.7 GPa, the material undergoes irreversible amorphization.[4]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of aurous iodide

as cited in the literature.

Synthesis of Aurous Iodide
Several methods for the synthesis of aurous iodide have been reported.

Method 1: Reaction of Gold with Iodine and Potassium Iodide

Reactants: Gold (Au) powder, iodine (I₂), and potassium iodide (KI).[2]

Procedure: Gold powder is dissolved in an aqueous solution containing iodine and

potassium iodide. The exact stoichiometry, temperature, and reaction time are subject to

specific laboratory procedures but generally involve stirring the mixture until the reaction is

complete.

Product Isolation: The resulting aurous iodide precipitate is isolated via filtration, washed to

remove impurities, and dried under vacuum.

Method 2: Reaction of Tetrachloridoauric Acid with Potassium Iodide
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Reactants: Tetrachloridoauric acid (HAuCl₄) solution and potassium iodide (KI).[2]

Procedure: An aqueous solution of potassium iodide is added to a solution of

tetrachloridoauric acid. This results in the reduction of Au(III) to Au(I) and the precipitation of

aurous iodide.

Product Isolation: The product is collected by filtration, washed with deionized water, and

dried.

Method 3: Direct Reaction of Elements at High Temperature

Reactants: Elemental gold (Au) and iodine (I₂).[2]

Procedure: Gold and iodine are combined in a sealed vessel under a protective atmosphere

(e.g., nitrogen or argon). The mixture is heated to approximately 390 °C to facilitate the direct

reaction.

Product Isolation: The reaction vessel is cooled, and the aurous iodide product is collected. A

variation for purification involves heating gold and iodine in a sealed tube at 120°C for an

extended period (e.g., 4 months).[6]
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Synthesis Pathways for Aurous Iodide (AuI)

Starting Materials

Reaction Methods

Final Product

Gold (Au) Powder

Method 1: Aqueous Solution
(Au + I₂ + KI)

Method 3: Direct Reaction
(Au + I₂ @ 390°C)

Iodine (I₂) Potassium Iodide (KI)

Method 2: Precipitation
(HAuCl₄ + KI)

Tetrachloridoauric Acid (HAuCl₄)

Aurous Iodide (AuI)
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Experimental Workflow for Synthesis & Characterization

Select Synthesis Method
(e.g., Method 1, 2, or 3)

Synthesize Crude AuI

Isolate & Purify Product
(Filtration, Washing, Drying)

Pure Aurous Iodide (AuI) Powder

Characterization

Powder X-Ray Diffraction (XRD)
Vibrational Spectroscopy

(Raman, FTIR)
Thermal Analysis

(TGA, DSC)

Data Analysis & Interpretation
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Logical Relationship of AuI in Drug Development

Aurous Iodide (AuI)
Fundamental Properties

Understanding Au(I) Chemistry
(Au-I bond, stability, reactivity)

Development of Gold(I) & Gold(III)
Therapeutic Complexes

Anticancer Prodrugs
(Au(III) -> Au(I) reduction)

Theranostics
(Radioactive Iodide Labeling for PET Imaging)

Guided Anticancer Therapy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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